(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)(2-phenylthiazol-4-yl)methanone
Description
(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)(2-phenylthiazol-4-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its unique chemical structure and mechanism of action, which makes it a promising candidate for the development of new drugs. In
Scientific Research Applications
Pharmacological Research: Anti-Fibrosis Activity
This compound has been utilized in pharmacological research, particularly in the study of anti-fibrotic activities. Pyrimidine derivatives, which are structurally related to this compound, have shown promising results in inhibiting fibrosis. For instance, certain pyrimidine derivatives have been found to present better anti-fibrotic activities than known anti-fibrotic drugs, indicating the potential of this compound in developing new treatments .
Medicinal Chemistry: Synthesis of Heterocyclic Compounds
In medicinal chemistry, this compound can be a key precursor in the synthesis of novel heterocyclic compounds. These compounds are crucial for creating libraries of molecules with potential biological activities, which can lead to the discovery of new drugs .
Chemical Biology: Collagen Inhibition
The compound’s derivatives have been studied for their ability to inhibit collagen expression. This is particularly relevant in chemical biology, where controlling the expression of specific proteins can be critical for understanding disease mechanisms and developing therapeutic strategies .
Crystallography: Structural Analysis
In crystallography, related compounds with similar molecular structures have been analyzed to determine their crystal structure. This information is vital for understanding the physical and chemical properties of the compound, which can inform its applications in various fields .
Biochemistry: Enzyme Inhibition
Compounds with pyridinyl and thiazolyl groups have been investigated for their role as enzyme inhibitors. This compound could potentially be used to study the inhibition of enzymes that are relevant to certain diseases, providing insights into biochemical pathways .
Drug Discovery: Biological Activity Screening
This compound can be used in drug discovery to screen for a wide range of biological activities. Its structure allows for the creation of derivatives that can be tested against various targets, such as antimicrobial, antiviral, and antitumor activities .
properties
IUPAC Name |
[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2S/c1-15-6-5-9-19(22-15)26-17-10-12-24(13-11-17)21(25)18-14-27-20(23-18)16-7-3-2-4-8-16/h2-9,14,17H,10-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNAZGCRJXJYGST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((6-Methylpyridin-2-yl)oxy)piperidin-1-yl)(2-phenylthiazol-4-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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